Cas no 1346773-64-5 ((S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid)

• Product Name: (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
• CAS No: 1346773-64-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 1030028
• PubChem ID: 71301815
• Update Time: 2025-06-15

(S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
• (2S)-3-but-3-enoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 1346773-64-5
• (2S)-3-(but-3-en-1-yloxy)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• MFCD18909474
• O-But-3-en-1-yl-N-(tert-butoxycarbonyl)-L-serine
• DTXSID70744449
• N-Boc-O-(3-buten-1-yl)-L-serine
• (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoicacid
• O-(but-3-en-1-yl)-N-(tert-butoxycarbonyl)-L-serine

• Inchi： 1S/C12H21NO5/c1-5-6-7-17-8-9(10(14)15)13-11(16)18-12(2,3)4/h5,9H,1,6-8H2,2-4H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： YRCLPJPFJWFJNR-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C(=O)O)COCCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid

Introduction to (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic Acid (CAS No. 1346773-64-5)

The compound (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid, identified by its CAS number 1346773-64-5, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its chiral center and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of a tert-butoxycarbonyl (Boc) group and an allyl ether moiety makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of peptidomimetics and protease inhibitors.

In recent years, the interest in stereoselective synthesis has grown exponentially, driven by the need for enantiomerically pure compounds in pharmaceuticals. The (S)-configuration of this compound is particularly noteworthy, as it often correlates with enhanced biological activity and reduced toxicity compared to its (R)-enantiomer. This has led to extensive research into optimizing synthetic routes that yield high enantiomeric purity, often employing chiral auxiliaries or asymmetric catalysis.

The Boc group in (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid serves as a protecting group for the amine functionality, allowing for selective reactions at other sites while maintaining stability under various conditions. This protective strategy is crucial in multi-step syntheses where functional groups can interfere with one another. The allyl ether moiety, on the other hand, provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, enabling the construction of complex molecular architectures.

Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of these processes. For instance, transition-metal-catalyzed reactions have become increasingly popular due to their ability to facilitate bond-forming steps under mild conditions with high selectivity. The use of palladium or copper catalysts in conjunction with this compound has been explored for the introduction of aryl or vinyl groups, expanding its utility in medicinal chemistry.

In the context of drug discovery, this compound has shown promise as a building block for protease inhibitors. Proteases are enzymes that play critical roles in various biological pathways, making them attractive targets for therapeutic intervention. By modifying the structure of (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid, researchers can fine-tune its binding properties to specific proteases, potentially leading to the development of novel drugs with improved efficacy and reduced side effects.

Additionally, the compound's chiral nature makes it a valuable tool in studying enzyme stereoselectivity. Enzymes often exhibit high preference for one enantiomer over another, and understanding this preference can lead to the design of more effective drugs. By synthesizing and studying derivatives of (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid, scientists can gain insights into how structural features influence enzyme activity, which is essential for rational drug design.

Another area of interest is the use of this compound in peptidomimetic synthesis. Peptides are short chains of amino acids that can mimic the biological activity of longer proteins. However, peptides often suffer from poor stability and bioavailability, limiting their therapeutic use. Peptidomimetics are designed to overcome these limitations by incorporating non-peptide moieties that enhance stability while retaining biological activity. The allyl ether group in (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid provides a suitable platform for such modifications, allowing researchers to explore novel peptidomimetic structures.

The protective group strategy involving the Boc moiety also facilitates the synthesis of complex cyclic structures. By selectively deprotecting and reacting different functional groups, chemists can construct intricate scaffolds that mimic natural products or designed heterocycles. This approach has been particularly useful in developing kinase inhibitors, which are important targets for treating cancers and inflammatory diseases.

In summary, (S)-3-(But-3-en-1-yloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid (CAS No. 1346773-64-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, particularly those targeted at enzyme inhibition and peptidomimetic design. As synthetic methodologies continue to evolve, this compound will likely play an increasingly important role in the discovery and development of new drugs.